![molecular formula C22H26N2O3S B11355766 propan-2-yl (2-{[2-(3,4-dimethylphenoxy)ethyl]sulfanyl}-1H-benzimidazol-1-yl)acetate](/img/structure/B11355766.png)
propan-2-yl (2-{[2-(3,4-dimethylphenoxy)ethyl]sulfanyl}-1H-benzimidazol-1-yl)acetate
Description
PROPAN-2-YL 2-(2-{[2-(3,4-DIMETHYLPHENOXY)ETHYL]SULFANYL}-1H-1,3-BENZODIAZOL-1-YL)ACETATE is a complex organic compound that belongs to the class of benzodiazole derivatives. This compound is characterized by its unique structure, which includes a benzodiazole ring, a dimethylphenoxy group, and an acetate moiety. Benzodiazole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.
Preparation Methods
The synthesis of PROPAN-2-YL 2-(2-{[2-(3,4-DIMETHYLPHENOXY)ETHYL]SULFANYL}-1H-1,3-BENZODIAZOL-1-YL)ACETATE typically involves multiple steps, starting with the preparation of the benzodiazole core. The synthetic route may include the following steps:
- **Acet
Formation of Benzodiazole Core: The benzodiazole ring can be synthesized through the cyclization of o-phenylenediamine with carboxylic acids or their derivatives under acidic conditions.
Introduction of Dimethylphenoxy Group: The dimethylphenoxy group can be introduced via nucleophilic substitution reactions using appropriate phenol derivatives.
Attachment of Sulfanyl Group: The sulfanyl group can be introduced through thiolation reactions using thiol reagents.
Properties
Molecular Formula |
C22H26N2O3S |
|---|---|
Molecular Weight |
398.5 g/mol |
IUPAC Name |
propan-2-yl 2-[2-[2-(3,4-dimethylphenoxy)ethylsulfanyl]benzimidazol-1-yl]acetate |
InChI |
InChI=1S/C22H26N2O3S/c1-15(2)27-21(25)14-24-20-8-6-5-7-19(20)23-22(24)28-12-11-26-18-10-9-16(3)17(4)13-18/h5-10,13,15H,11-12,14H2,1-4H3 |
InChI Key |
KJZRAQREJNJTJH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)OCCSC2=NC3=CC=CC=C3N2CC(=O)OC(C)C)C |
Origin of Product |
United States |
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